Cas no 220926-27-2 (2,6-Bis(difluoromethyl)naphthalene)

• Product Name: 2,6-Bis(difluoromethyl)naphthalene
• CAS No: 220926-27-2
• MF: C₁₂H₈F₄
• MW: 228.185537338257
• CID: 4935847
• Update Time: 2025-05-21

2,6-Bis(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(difluoromethyl)naphthalene
• 2,6-Bis(difluoromethyl)naphthalene

• Inchi： 1S/C12H8F4/c13-11(14)9-3-1-7-5-10(12(15)16)4-2-8(7)6-9/h1-6,11-12H
• InChI Key： LSTYHFNWDKGBHZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C(F)F)C=CC2=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(difluoromethyl)naphthalene

Recent Advances in the Application of 2,6-Bis(difluoromethyl)naphthalene (CAS: 220926-27-2) in Chemical Biology and Pharmaceutical Research

2,6-Bis(difluoromethyl)naphthalene (CAS: 220926-27-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of fluorinated pharmaceuticals. The incorporation of difluoromethyl groups at the 2 and 6 positions of the naphthalene ring enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2,6-Bis(difluoromethyl)naphthalene as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited nanomolar inhibitory activity against several cancer-related kinases. The study emphasized the importance of the difluoromethyl groups in modulating the binding affinity and selectivity of the inhibitors, providing valuable insights for future drug discovery efforts.

In addition to its pharmaceutical applications, 2,6-Bis(difluoromethyl)naphthalene has also been investigated for its potential in materials science. A recent publication in Advanced Materials reported the use of this compound as a precursor for the synthesis of fluorinated organic semiconductors. The resulting materials displayed exceptional charge transport properties and stability under ambient conditions, suggesting promising applications in organic electronics and optoelectronic devices.

Further research has explored the mechanistic aspects of 2,6-Bis(difluoromethyl)naphthalene's reactivity. A 2024 study in Chemical Science detailed the compound's behavior under various catalytic conditions, revealing novel pathways for functionalization and cross-coupling reactions. These findings expand the synthetic toolbox available to medicinal chemists and enable the creation of more complex and diverse molecular architectures based on this scaffold.

The safety profile and pharmacokinetic properties of 2,6-Bis(difluoromethyl)naphthalene derivatives have also been the subject of recent investigations. Preclinical studies have shown that these compounds generally exhibit favorable toxicity profiles and good bioavailability, though structure-activity relationship studies indicate that careful optimization is required to balance potency with drug-like properties. Researchers are currently exploring strategies to further improve the metabolic stability and tissue distribution of these molecules.

Looking forward, the unique properties of 2,6-Bis(difluoromethyl)naphthalene position it as a valuable scaffold for multiple applications in drug discovery and materials science. Ongoing research is focusing on expanding its utility through the development of new synthetic methodologies and the exploration of additional biological targets. The compound's versatility and the growing body of research supporting its applications suggest that it will continue to be an important focus of investigation in the coming years.